Cas no 79617-95-1 (cis-Sertraline)

Technical Introduction: cis-Sertraline cis-Sertraline is a stereoisomer of the selective serotonin reuptake inhibitor (SSRI) sertraline, known for its potential pharmacological activity. As a key intermediate or research compound, it offers utility in studying structure-activity relationships and enantiomeric effects in neuropharmacology. Its defined stereochemistry allows for precise investigations into serotonin transporter (SERT) binding affinity and metabolic pathways. cis-Sertraline is valued in analytical and synthetic chemistry for its role in chiral separation studies and the development of stereoselective synthesis methods. High purity and well-characterized properties make it suitable for preclinical research and mechanistic studies, contributing to advancements in psychotropic drug development.

cis-Sertraline structure

Product Name:cis-Sertraline

CAS No:79617-95-1

MF:C₁₇H₁₇Cl₂N

MW:306.229582548141

CID:555517

PubChem ID:63009

Update Time:2025-06-07

cis-Sertraline Chemical and Physical Properties

Names and Identifiers

- 1-Naphthalenamine,4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, (1R,4R)-rel-
- cis-sertraline
- rac-cis-Sertraline H
- rac-cis-Sertraline Hydrochloride
- 1-Naphthalenamine,4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, cis-
- 1-Naphthalenamine,4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, cis-(?à)-
- cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine
- cis-N-Methyl-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthaleneamine
- CPD000466298
- Sertraline HCl
- Tox21_500870
- (1S,4S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthylamine hydrochloride
- HY-B0176A
- Z1544404500
- NSC-758948
- SERTRALINE HYDROCHLORIDE [VANDF]
- 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, hydrochloride, (1S-cis)-
- CP-51974-1
- (+)-sertraline hydrochloride
- Tresleen
- Sertraline hydrochloride
- UTI8907Y6X
- SERTRALINE HYDROCHLORIDE (USP MONOGRAPH)
- Sertraline hydrochloride [USAN:USP]
- Sertraline Hydrochloride (1S-cis)-Isomer
- SERTRALINE HYDROCHLORIDE [USP MONOGRAPH]
- (1 s-cis)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphathalenamine hydrochloride
- SCHEMBL23230
- SMR000466298
- NC00726
- NCGC00092386-03
- S4053
- NSC-746308
- 1-Naphthalenamine,?4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, (1S,4S)-, hydrochloride?(1:1)
- SERTRALINE HYDROCHLORIDE [EP MONOGRAPH]
- Sertraline hydrochloride (USAN:USP)
- (1R,4S)-SERTRALINE HCL
- Cis-N-Methyl-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenaminehydrochloride
- Sertraline for system suitability, European Pharmacopoeia (EP) Reference Standard
- O12070
- HMS1922P09
- SERTRALINE HYDRECHLORIDE
- C17H18Cl3N
- (1S,4S)-4-(3,4-Dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine HCl
- NSC746308
- (1S-cis)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
- EN300-122632
- Gladem
- (1s-cis)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphathalenamine hydrochloride
- (+/-)-Sertraline Hydrochloride
- CP-51974-1 HCl
- AKOS015846322
- EU-0100870
- Sertraline.HCl, 1mg/ml in Methanol
- DTXCID9020243
- NC00198
- SERTRALINE HYDROCHLORIDE [WHO-DD]
- SERTRALINE HYDROCHLORIDE [MI]
- Sertraline hydrochloride, >=98% (HPLC)
- Sertraline hydrochloride- Bio-X
- BLFQGGGGFNSJKA-XHXSRVRCSA-N
- KS-1111
- Sertraline hydrochloride (JAN/USP)
- MFCD00895772
- (1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
- D00825
- SPECTRUM1505262
- Tatig
- CAS-79559-97-0
- (1S,4S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthylamine monohydrochloride
- NCGC00092386-01
- CHEMBL1709
- SERTRALINE HYDROCHLORIDE (MART.)
- (1S,4S)-4-(3,4-Dichlorophenyl)-1,2, 3,4-tetrahydro-N-methyl-1-naphthalenamine hydrochloride
- SERTRALINE HYDROCHLORIDE [USP-RS]
- Sertraline hydrochloride impurity Standard
- SERTRALINE HYDROCHLORIDE [EP IMPURITY]
- Sertraline Hydrochloride (1.0 mg/mL in Methanol)
- Sertraline for system suitability
- BS164399
- Pharmakon1600-01505262
- UNII-UTI8907Y6X
- Zoloft
- Sertraline.HCl
- Q27108281
- Sertraline hydrochloride, European Pharmacopoeia (EP) Reference Standard
- Serlift
- NCGC00261555-01
- [(1S,4S)-4-(3,4-DICHLORO-PHENYL)-1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-YL]-METHYL-AMINE HYDROCHLORIDE
- (+)-cis-(1S,4S)-1-methylamino-4-(3,4-dichlorophenyl)tetralin hydrochloride
- 79559-97-0
- Sertraline hydrochloride [USAN]
- (1R,4S)-Sertraline Hydrochloride
- (1s,4s)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-n-methyl-1-naphthalenaminehydrochloride
- C17H17Cl2N.HCl
- NCGC00092386-13
- MLS000758929
- NSC 758948
- Aremis
- Sertraline hydrochloride, British Pharmacopoeia (BP) Reference Standard
- Sertraline for peak identification, European Pharmacopoeia (EP) Reference Standard
- Zoloft (TN)
- AC-740
- Tox21_111199_1
- Tox21_111199
- Atruline
- rac-Sertraline Hydrochloride ((1RS,4RS)-4-(3,4-Dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Hydrochloride)
- CHEBI:9124
- (1S-cis)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine hydrochloride
- Sertraline hydrochloride, United States Pharmacopeia (USP) Reference Standard
- SERTRALINE HYDROCHLORIDE (EP IMPURITY)
- CCG-39575
- (1S,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthyl(methyl)amine hydrochloride
- SERTRALINE HYDROCHLORIDE [JAN]
- 79617-95-1
- Cp-51,974-1
- Serad
- Sertraline (hydrochloride)
- AKOS005267232
- CP-5197401
- Hydrochloride, Sertraline
- SERTRALINE HYDROCHLORIDE [MART.]
- (1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-aminium chloride
- SERTRALINE HYDROCHLORIDE (USP-RS)
- NSC 746308
- (1S,4S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine hydrochloride
- NSC758948
- Sertraline (as hydrochloride)
- HB1717
- NS00076189
- Sertraline Hydrochloride 1.0 mg/ml in Methanol (as free base)
- MLS001401398
- Sertraline for peak identification
- SERTRALINE HYDROCHLORIDE (EP MONOGRAPH)
- Cp 51,974-1
- Lustral
- LP00870
- SERTRALINE HYDROCHLORIDE [ORANGE BOOK]
- CS-2052
- A839713
- (1R,4R)-rel-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine hydrochloride (1:1); cis-N-Methyl-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthaleneamine hydrochloride; cis-(+/-)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine hydrochloride; (+/-)-Sertraline hydrochloride
- DTXSID1040243
- (1RS,4SR)-4-(3,4-Dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Hydrochloride
- (1S,4S)-1-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-4-(methylamino)naphthalene Hydrochloride
- Adjuvin
- 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, cis-(±)- (ZCI)
- rel-(1R,4R)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine (ACI)
- (±)-Sertraline
- 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, cis-
- (1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
- 79896-32-5
- Sertraline.HCl, 1mg/ml in Methanol (as free base)
- GLXC-04105
- cis-Sertraline
- Inchi： 1S/C17H17Cl2N/c1-20-17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11/h2-6,8,10,12,17,20H,7,9H2,1H3/t12-,17-/m0/s1
- InChI Key： VGKDLMBJGBXTGI-SJCJKPOMSA-N
- SMILES： N([C@H]1CC[C@@H](C2C=CC(Cl)=C(Cl)C=2)C2C=CC=CC1=2)C

Computed Properties

Exact Mass: 305.074
Monoisotopic Mass: 305.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12A^2

Experimental Properties

Color/Form: White to off white powder
Density: 1.25
Melting Point: 270-273?C
Boiling Point: 907.7°C at 760 mmHg
Flash Point: 502.8°C
PSA: 12.03000
LogP: 5.57050

cis-Sertraline Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

cis-Sertraline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	S211430-1mg	cis-Sertraline	79617-95-1	1mg	$ 190.00	2023-09-06
TRC	S211430-10mg	cis-Sertraline	79617-95-1	10mg	$ 1501.00	2023-09-06
SHENG KE LU SI SHENG WU JI SHU	sc-208292-25mg	rac-cis-Sertraline Hydrochloride,	79617-95-1	25mg	￥2407.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-208292-25 mg	rac-cis-Sertraline Hydrochloride,	79617-95-1	25mg	￥2,407.00	2023-07-10
A2B Chem LLC	AH52408-25mg	4-(3,4-Dichlorophenyl)-1,2,3,4-Tetrahydro-	79617-95-1	25mg	$1163.00	2024-04-19
A2B Chem LLC	AH52408-125mg	4-(3,4-Dichlorophenyl)-1,2,3,4-Tetrahydro-	79617-95-1	125mg	$2700.00	2024-04-19

cis-Sertraline Production Method

Production Method 1

79617-95-1

Reaction Conditions

1.1 Reagents: Diethylamine , Benzenesulfonic acid, 3,3′,3′′-phosphinidynetris-, sodium salt (1:3) Catalysts: Palladium diacetate Solvents: Acetonitrile , Water ; 80 min

Reference

Synthesis of Dihydronaphthalenes via Aryne Diels-Alder Reactions: Scope and Diastereoselectivity

Dockendorff, Chris; Sahli, Stefan; Olsen, Madeline; Milhau, Ludovic; Lautens, Mark, Journal of the American Chemical Society, 2005, 127(43), 15028-15029

Production Method 2

79560-19-3

593-77-1

79617-95-1

79836-45-6

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; rt

Reference

Process for the preparation of cis-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydro-1-naphthalenamine and analogs

, China, , ,

Production Method 3

2243473-45-0

79617-95-1

Reaction Conditions

1.1 Reagents: Copper , Zinc Solvents: Acetic acid , Methanol ; 48 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Methanol ; 12 h, rt → 40 °C

Reference

Manganese-catalysed benzylic C(sp3)-H amination for late-stage functionalization

Clark, Joseph R.; Feng, Kaibo ; Sookezian, Anasheh; White, M. Christina, Nature Chemistry, 2018, 10(6), 583-591

Production Method 4

2361266-40-0

79617-95-1

Reaction Conditions

1.1 Reagents: Aluminate(1-), hydrotrimethoxy-, lithium (1:1), (T-4)- Solvents: Tetrahydrofuran ; 0 °C; 20 h, 75 °C; 75 °C → rt
1.2 Reagents: Potassium carbonate Solvents: Diethyl ether , Water ; 0 °C

Reference

Palladium-Catalyzed Dearomative syn-1,4-Carboamination with Grignard Reagents

Tang, Conghui; Okumura, Mikiko; Zhu, Yunbo; Hooper, Annie R.; Zhou, Yu; et al, Angewandte Chemie, 2019, 58(30), 10245-10249

Production Method 5

151169-75-4

2307735-30-2

79617-95-1

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide
1.2 Reagents: Lithium diisopropylamide , N-Phenyltrifluoromethanesulfonimide Solvents: Tetrahydrofuran
1.3 Reagents: Sodium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dichloroethane
1.4 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ; 12 h, rt
1.5 Reagents: Lithium aluminum hydride Solvents: Toluene ; 0 °C; 5 h, 0 °C → reflux; reflux → 0 °C
1.6 Reagents: Sodium hydroxide Solvents: Water

Reference

Intermolecular Radical C(sp3)-H Amination under Iodine Catalysis

Bosnidou, Alexandra E. ; Muniz, Kilian, Angewandte Chemie, 2019, 58(22), 7485-7489

cis-Sertraline Raw materials

cis-Sertraline Preparation Products

cis-Sertraline Related Literature

1. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

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